Cas no 1805397-53-8 (4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid
• CAS No: 1805397-53-8
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4891309
• Update Time: 2025-06-08

4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c9-1-3-4(8(14)15)2-12-5(6(3)13)7(10)11/h2,7,13H,1H2,(H,14,15)
• InChI Key： VTKOQRVXKISFRY-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=CN=C(C(F)F)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid

Introduction to 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid (CAS No. 1805397-53-8)

4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid, identified by the CAS number 1805397-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives, a class of molecules widely studied for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a chloromethyl group, a difluoromethyl substituent, and a hydroxy functionality, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chloromethyl group in 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid is a key functional moiety that enables nucleophilic substitution reactions, allowing for further derivatization and the construction of more complex molecular architectures. This reactivity is particularly useful in drug discovery pipelines, where such intermediates serve as building blocks for the development of novel therapeutic agents. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity, making it a common feature in many drug candidates. These structural elements collectively contribute to the compound's potential as a precursor in the synthesis of small-molecule drugs targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug development. Pyridine-based compounds are prevalent in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of substituents in 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid may confer unique interactions with biological systems, making it a promising candidate for further investigation. Researchers have been exploring its potential in developing inhibitors for enzymes involved in metabolic pathways, as well as its role in modulating signaling pathways relevant to inflammatory and neurodegenerative diseases.

In the context of modern drug discovery, the synthesis and characterization of such intermediates are critical steps toward identifying lead compounds with desired pharmacological properties. The hydroxy group in this compound not only influences its solubility and pharmacokinetic behavior but also provides a site for further functionalization. This versatility makes 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid a valuable asset in synthetic chemistry labs aiming to develop new therapeutic entities.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural motifs present in 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid could be leveraged to create inhibitors that bind to kinase active sites, thereby disrupting aberrant signaling pathways.

Another emerging application of this compound is in the field of antiviral research. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or proteins can prevent infection or reduce viral load. Pyridine derivatives have been successfully used in antiviral drugs due to their ability to mimic natural substrates or interfere with viral replication processes. The unique combination of functional groups in 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid may enable it to interact with viral proteins or enzymes, offering a potential strategy for developing new antiviral agents.

The synthesis of 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, halogenation processes, and functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions may be employed to introduce specific substituents while maintaining regioselectivity. The availability of high-quality starting materials and reagents is essential for achieving optimal synthetic outcomes.

Once synthesized, the characterization of 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid is crucial for understanding its chemical properties and potential applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about its molecular structure and purity. Additionally, computational methods like molecular modeling can help predict its interactions with biological targets and guide further derivatization efforts.

In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid (CAS No. 1805397-53-8) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for pyridine derivatives, compounds like this are likely to play an increasingly important role in drug discovery and development pipelines.